Cas no 179817-96-0 (5-(1-Propynyl)-2’-O-methylcytidine)
179817-96-0 structure
Product Name:5-(1-Propynyl)-2’-O-methylcytidine
CAS No:179817-96-0
MF:C13H17N3O5
MW:295.291183233261
CID:139057
PubChem ID:20646474
Update Time:2025-04-19
5-(1-Propynyl)-2’-O-methylcytidine Chemical and Physical Properties
Names and Identifiers
-
- Cytidine,2'-O-methyl-5-(1-propynyl)- (9CI)
- 4-amino-1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-prop-1-ynylpyrimidin-2-one
- 5-(1-PROPYNYL)-2’-O-METHYLCYTIDINE
- 5-(1-PROPYNYL)-2A'A inverted exclamation markA'A -O-METHYLCYTIDINE
- AG-E-30089
- CTK4D7400
- I14-41210
- SureCN1060840
- 2'-O-Methyl-5-propynylcytidine
- 5-(1-PROPYNYL)-2'-O-METHYLCYTIDINE
- 2'-O-Methyl-5-prop-1-yn-1-ylcytidine
- 179817-96-0
- Cytidine, 2'-O-methyl-5-(1-propynyl)- (9CI)
- SCHEMBL1060840
- 4-Amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-(prop-1-yn-1-yl)pyrimidin-2(1H)-one
- DTXSID90609243
- 4-amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-(prop-1-ynyl)pyrimidin-2(1H)-one
- AKOS015914620
- Cytidine,2'-O-methyl-5-(1-propynyl)-(9ci)
- 5-(1-Propynyl)-2’-O-methylcytidine
-
- Inchi: 1S/C13H17N3O5/c1-3-4-7-5-16(13(19)15-11(7)14)12-10(20-2)9(18)8(6-17)21-12/h5,8-10,12,17-18H,6H2,1-2H3,(H2,14,15,19)/t8-,9-,10-,12-/m1/s1
- InChI Key: RDNYOZGTGXUIIY-DNRKLUKYSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C(C#CC)=C1)N)=O)OC)O
Computed Properties
- Exact Mass: 295.11700
- Monoisotopic Mass: 295.11682065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 119.83000
- LogP: -0.95630
5-(1-Propynyl)-2’-O-methylcytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P835975-1mg |
5-(1-Propynyl)-2’-O-methylcytidine |
179817-96-0 | 1mg |
$138.00 | 2023-05-17 | ||
| TRC | P835975-2.5mg |
5-(1-Propynyl)-2’-O-methylcytidine |
179817-96-0 | 2.5mg |
$299.00 | 2023-05-17 | ||
| TRC | P835975-5mg |
5-(1-Propynyl)-2’-O-methylcytidine |
179817-96-0 | 5mg |
$529.00 | 2023-05-17 |
5-(1-Propynyl)-2’-O-methylcytidine Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
179817-96-0 (5-(1-Propynyl)-2’-O-methylcytidine) Related Products
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- 7057-38-7(CYTIDINE, 3'-DEOXY-5-METHYL-)
- 2140-61-6(5-Methylcytidine)
- 69075-47-4(5-Ethynyl-2’-deoxycytidine)
- 216450-10-1(CYTIDINE, 5'-DEOXY-5-ETHYNYL-)
- 74954-66-8(2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl-)
- 117693-24-0(2'-Deoxy-5-propynylcytidine)
- 6829-31-8(1-β-D-Arabinofuranosyl-5-methylcytosine)
- 65223-78-1(CYTIDINE, 5-ETHYNYL-)
- 244105-55-3(2'-O-(2-Methoxyethyl)-5-methylcytidine (~90%))
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